Cas no 819861-40-0 (Vitedoin A)

Vitedoin A structure
Vitedoin A structure
Product Name:Vitedoin A
CAS No:819861-40-0
MF:C20H20O6
MW:356.369206428528
CID:3163242
PubChem ID:21574226
Update Time:2025-04-21

Vitedoin A Chemical and Physical Properties

Names and Identifiers

    • Vitedoin A
    • CS-0159166
    • (3R,4S)-6-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-5-methoxy-3,4-dihydronaphthalene-2-carbaldehyde
    • CHEMBL487007
    • HY-N9289
    • 819861-40-0
    • AKOS040762496
    • (-)-Vitedoin A
    • DA-59028
    • Inchi: 1S/C20H20O6/c1-25-17-8-12(3-5-15(17)23)18-14(10-22)13(9-21)7-11-4-6-16(24)20(26-2)19(11)18/h3-9,14,18,22-24H,10H2,1-2H3/t14-,18+/m0/s1
    • InChI Key: ZLCZJORNMCGOTR-KBXCAEBGSA-N
    • SMILES: OC[C@H]1C(C=O)=CC2C=CC(=C(C=2[C@@H]1C1C=CC(=C(C=1)OC)O)OC)O

Computed Properties

  • Exact Mass: 356.12598835g/mol
  • Monoisotopic Mass: 356.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.0360000000000003
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 575.2±50.0 °C at 760 mmHg
  • Flash Point: 206.2±23.6 °C
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

Vitedoin A Security Information

Vitedoin A Pricemore >>

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